3-(Chloromethyl)-4-isobutoxybenzaldehyde

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 3-(chloromethyl)-4-(2-methylpropoxy)benzaldehyde
• InChI: InChI=1S/C12H15ClO2/c1-9(2)8-15-12-4-3-10(7-14)5-11(12)6-13/h3-5,7,9H,6,8H2,1-2H3
• InChI Key: SZCJXVSQQYGHLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)C=O)CCl

Description

3-(Chloromethyl)-4-isobutoxybenzaldehyde is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-isobutoxybenzaldehyde (6.9 g, 38.7 mmol), aluminum chloride (12.9 g, 96.8 mmol) and nitromethane (39 mL) was added methoxyacetyl chloride (4.1 mL, 44.5 mmol) under stirring at 0° C., and the mixture was stirred at the same temperature for 3 hr. After completion of the reaction, the reaction mixture was poured into ice water, and the mixture was extracted with ethyl acetate. The organic layer was dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=10/1-4/1) to give the title compound (5.22 g, yield 60%) as colorless crystals.